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Compound of Interest

Compound Name: Met-Pro

Cat. No.: B1600111 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Met-Pro (L-methionyl-L-proline), a dipeptide of L-methionine and L-proline. While

specific hazard data for Met-Pro is not extensively documented, the following procedures are

based on best practices for handling similar chemical compounds, such as peptides and amino

acid derivatives, ensuring a high degree of safety.

Immediate Safety Protocols
When handling Met-Pro, particularly in its lyophilized or powdered form, it is crucial to minimize

exposure. The primary routes of exposure to be controlled are inhalation, skin contact, and eye

contact. Some dipeptides can be harmful if swallowed, cause skin and eye irritation, or lead to

respiratory irritation.[1] Therefore, treating Met-Pro with appropriate caution is recommended.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Met-Pro in a laboratory

setting.[2][3][4]
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PPE Category Item Specifications & Rationale

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against accidental

splashes.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always check

the manufacturer's

compatibility chart for

breakthrough times.[2][5]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is mandatory to

protect skin and personal

clothing from contamination.[2]

[4]

Respiratory Protection Fume Hood or Ventilated Area

All handling of powdered Met-

Pro or preparation of its

solutions should occur within a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.[1][2]

Operational and Disposal Plan
A systematic approach to handling Met-Pro from receipt to disposal is critical for both safety

and experimental integrity.

Step-by-Step Handling Protocol
The following workflow outlines the key stages of handling Met-Pro in a laboratory

environment.
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Caption: Experimental workflow for handling Met-Pro.
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Receipt and Storage: Upon receiving lyophilized Met-Pro, verify the container's integrity.

Store it in a tightly sealed container in a cool, dry, and dark place, with a temperature of

-20°C being optimal for long-term stability.[2]

Preparation for Use: Before opening, allow the vial to equilibrate to room temperature to

prevent condensation, which can compromise the compound's stability.[3]

Handling and Weighing: Don all required PPE. Conduct all weighing and initial solution

preparations inside a chemical fume hood to prevent the inhalation of fine powders.[2]

Solubilization: Prepare solutions by carefully adding the appropriate solvent to the Met-Pro
powder. If the solubility characteristics are unknown, begin with a small test amount.

Experimental Use: Handle all solutions containing Met-Pro with the same level of precaution

as the solid form.

Spill and Exposure Procedures
In the event of an accidental spill or exposure, follow these procedures immediately:

Minor Spill: Absorb the material with an inert absorbent. Place the contaminated material in a

sealed, labeled container for hazardous waste disposal.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

any contaminated clothing.[2]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[1][2]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and adhere to regulations.

[4]
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Waste Type Disposal Protocol

Unused Compound
Dispose of as hazardous chemical waste in a

properly labeled and sealed container.

Contaminated Materials

Gloves, absorbent pads, and pipette tips that

have contacted Met-Pro should be placed in a

designated hazardous waste container.[2]

Solutions

Aqueous and organic solutions containing Met-

Pro must be collected in separate, appropriate

hazardous waste containers. Do not pour down

the drain.[2]

The logical relationship for waste disposal is straightforward, ensuring all contaminated items

are treated as hazardous waste.

Met-Pro Source
(Solid, Solution)

Unused Compound Contaminated Labware
(Gloves, Tips, etc.) Aqueous/Organic Solutions

Hazardous Waste Container
(Properly Labeled)
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Caption: Disposal plan for Met-Pro and related materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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